Cas no 38178-41-5 (2-nitrodibenzo-4-dioxin)
2-nitrodibenzo-4-dioxin structure
Product Name:2-nitrodibenzo-4-dioxin
CAS No:38178-41-5
MF:C12H7NO4
MW:229.188283205032
CID:923144
PubChem ID:37925
Update Time:2025-04-19
2-nitrodibenzo-4-dioxin Chemical and Physical Properties
Names and Identifiers
-
- 2-nitrodibenzo-4-dioxin
- dibenzo[b,e][1,4]dioxin, 2-nitro-
- 2-Nitrodibenzo-p-dioxin
- DTXSID60959106
- 2-Nitro-dibenzo[1,4]dioxine
- DIBENZO-p-DIOXIN, 2-NITRO-
- Nitrodibenzo-p-dioxin
- SCHEMBL5798781
- 2-Nitro-dibenzo-p-dioxin
- 2-nitrooxanthrene
- CCRIS 2665
- CHEMBL166458
- 38178-41-5
-
- Inchi: 1S/C12H7NO4/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
- InChI Key: PBIXRFKWYPNCAB-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03751
- Monoisotopic Mass: 229.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
2-nitrodibenzo-4-dioxin Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
38178-41-5 (2-nitrodibenzo-4-dioxin) Related Products
- 6149-33-3(4-(4-Nitrophenoxy)aniline)
- 6337-24-2(Benzene,1-methoxy-4-(4-nitrophenoxy)-)
- 3251-56-7(4-Nitroguaiacol)
- 709-09-1(4-Nitro-veratrole)
- 636-93-1(2-Methoxy-5-nitrophenol)
- 620-88-2(4-Nitrophenyl phenyl ether)
- 32795-85-0(Benzene,1-methoxy-2-(4-nitrophenoxy)-)
- 304675-72-7(4-Nitroguaiacol potassium salt hydrate)
- 22528-34-3(3-(4-Nitrophenoxy)aniline)
- 101-63-3(1-nitro-4-(4-nitrophenoxy)benzene)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent